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Compound of Interest

Compound Name: Violanthin

Cat. No.: B1200089 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction to Violanthin
Violanthin is a flavone C-glycoside, a class of flavonoid characterized by a direct carbon-

carbon bond between a sugar moiety and the flavonoid aglycone, making it more resistant to

hydrolysis than O-glycosides. Its chemical structure is 5,7,4'-trihydroxyflavone (apigenin)

substituted with a β-D-glucopyranosyl residue at position 6 and a 6-deoxy-α-L-mannopyranosyl

(α-L-rhamnosyl) residue at position 8. Violanthin has been identified in various plant species,

including Viola spp. (pansy), Dendrobium officinale, and Adhatoda vasica.[1][2][3] Emerging

research has highlighted its potent antioxidant and antibacterial activities, making it a

compound of interest for pharmaceutical and nutraceutical applications.[4] This guide provides

a comprehensive overview of the methodologies required for the successful extraction,

identification, and quantification of violanthin from plant matrices.

Extraction of Violanthin from Plant Material
The extraction of flavonoids like violanthin is a critical first step that is influenced by the plant

matrix, solvent polarity, and extraction technique. As a moderately polar glycoside, violanthin's

extraction is most efficient using polar solvents or aqueous-organic mixtures.
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The process begins with sample preparation to maximize surface area and disrupt cell walls,

followed by solvent extraction and concentration. Modern techniques such as Ultrasound-

Assisted Extraction (UAE) and Microwave-Assisted Extraction (MAE) can significantly improve

efficiency and reduce extraction time and solvent consumption compared to traditional methods

like maceration.[5][6]
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Workflow for Violanthin Extraction

1. Sample Preparation

2. Extraction

3. Purification & Concentration

Fresh Plant Material
(e.g., Viola petals, Dendrobium stems)

Drying
(Freeze-drying or Air-drying)

Grinding / Milling
(to fine powder)

Powdered Material

Solvent Addition
(e.g., 70% Ethanol, 80% Methanol)

Extraction Method

Maceration
(24-48h, room temp)

Traditional

Ultrasound-Assisted
Extraction (UAE)

(30-60 min)

Modern

Microwave-Assisted
Extraction (MAE)

Modern

Filtration / Centrifugation
(Remove solid debris)

Solvent Evaporation
(Rotary Evaporator)

Crude Violanthin Extract
(for analysis)
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Workflow for Violanthin Identification by LC-MS/MS

Crude Plant Extract
(dissolved in mobile phase)

UPLC/HPLC System
(Separation)

Electrospray Ionization
(ESI Source)

Mass Analyzer (MS1)
(Precursor Ion Selection

m/z 579.6)

Collision Cell (CID)
(Fragmentation)

Mass Analyzer (MS2)
(Product Ion Detection

m/z 457.2)
Detector & Data Acquisition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Simplified Flavonoid Biosynthesis Pathway to Violanthin

Enzyme Key

Phenylalanine

Cinnamic Acid

PAL

p-Coumaroyl-CoA

C4H, 4CL

Naringenin Chalcone

CHS
(+ 3x Malonyl-CoA)

Naringenin
(A Flavanone)

CHI

Apigenin
(A Flavone)

FNS

Violanthin
(Apigenin-6-C-Glc-8-C-Rha)

Glycosyltransferases
(GTs)

PAL: Phenylalanine Ammonia-Lyase
C4H: Cinnamate 4-Hydroxylase
4CL: 4-Coumaroyl-CoA Ligase

CHS: Chalcone Synthase
CHI: Chalcone Isomerase
FNS: Flavone Synthase
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1200089?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/21491816/
https://pubmed.ncbi.nlm.nih.gov/21491816/
https://www.researchgate.net/publication/236955582_Determination_of_naringenin_in_Dendrobium_officinale_by_HPLC
https://pdfs.semanticscholar.org/1ac0/51971393ef6a84cb9856ff95f8492daf8d4f.pdf
https://www.researchgate.net/publication/388879542_Determination_and_pharmacokinetics_of_violanthin_in_mouse_plasma_by_UPLC-MSMS
https://akjournals.com/view/journals/1326/37/4/article-p460.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9902878/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9902878/
https://www.benchchem.com/product/b1200089#identifying-violanthin-in-plant-extracts
https://www.benchchem.com/product/b1200089#identifying-violanthin-in-plant-extracts
https://www.benchchem.com/product/b1200089#identifying-violanthin-in-plant-extracts
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1200089?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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